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Compound of Interest

Compound Name: tetraheptylazanium iodide

Cat. No.: B1329736

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization
of tetraheptylammonium iodide (THAI), a quaternary ammonium salt with applications as a
phase-transfer catalyst and in various biological studies.[1] This document details the synthetic
protocol, purification methods, and extensive characterization data to support its use in
research and development.

Physicochemical Properties

Tetraheptylammonium iodide is a white to off-white crystalline powder.[1] Key physicochemical
properties are summarized in the table below.

Property Value Reference
Molecular Formula C2sHsolN [1112]
Molecular Weight 537.69 g/mol [2]
Melting Point 121-125°C [11[2]

White to off-white crystalline
Appearance [1]

powder
CAS Number 3535-83-9 [2]
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Synthesis of Tetraheptylammonium lodide

The synthesis of tetraheptylammonium iodide is achieved via the Menschutkin reaction, which
involves the quaternization of a tertiary amine with an alkyl halide.[3] In this case,
triheptylamine is reacted with 1-iodoheptane. While a specific detailed protocol for
tetraheptylammonium iodide is not readily available in the literature, the following procedure is
adapted from established methods for the synthesis of analogous long-chain
tetraalkylammonium iodides.

Experimental Protocol: Synthesis

Materials:

Triheptylamine

1-lodoheptane

Ethanol (anhydrous)

Diethyl ether (anhydrous)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve
triheptylamine (1 equivalent) in anhydrous ethanol.

 To this solution, add 1-iodoheptane (1.1 equivalents) dropwise at room temperature with
continuous stirring.

 After the addition is complete, heat the reaction mixture to reflux and maintain for 24-48
hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

e Upon completion, allow the reaction mixture to cool to room temperature.

e The crude product may precipitate out of the solution upon cooling. If not, the solvent volume
can be reduced under reduced pressure to induce precipitation.
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¢ Collect the solid product by vacuum filtration and wash with cold anhydrous diethyl ether to
remove unreacted starting materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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